Cas no 1226174-96-4 (1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene
• CAS No: 1226174-96-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6332568
• PubChem ID: 82076495
• Update Time: 2025-11-01

1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene
• EN300-1838286
• 1226174-96-4

• Inchi： 1S/C13H15NO/c1-10(2)11-3-5-12(6-4-11)13(7-8-13)14-9-15/h3-6,10H,7-8H2,1-2H3
• InChI Key： ZHDYLLJRIZOKSB-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC(C(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene

Chemical Profile of 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene (CAS No: 1226174-96-4)

1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene, identified by its Chemical Abstracts Service (CAS) number 1226174-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of isocyanate derivatives, characterized by the presence of an isocyanate functional group (-NCO) attached to a cyclopropyl ring and a propyl-substituted benzene ring. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced polymers.

The molecular structure of 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene consists of a benzene ring substituted at the 4-position with a propyl group (-CH₂CH₂CH₃), while the 1-position of the cyclopropyl ring is functionalized with an isocyanate group. This configuration imparts distinct chemical reactivity, enabling the compound to participate in a wide range of synthetic transformations. The cyclopropyl moiety, known for its strained three-membered ring, introduces steric and electronic effects that can influence the compound's interactions with biological targets and its overall stability.

In recent years, there has been growing interest in isocyanate-containing compounds due to their utility as intermediates in the synthesis of polyurethanes, coatings, and adhesives. However, their potential applications extend beyond materials science into the realm of drug discovery. The isocyanate group is particularly noteworthy for its ability to form covalent bonds with nucleophiles such as amines, hydroxyl groups, and thiols, facilitating the construction of complex molecular architectures. This reactivity has been leveraged in the design of novel bioactive molecules.

One of the most compelling aspects of 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene is its potential as a scaffold for medicinal chemistry. The combination of a cyclopropyl ring and an aromatic system with an isocyanate group offers a versatile platform for designing molecules with tailored pharmacological properties. For instance, the cyclopropyl group has been shown to enhance binding affinity in certain enzyme inhibition studies, while the aromatic ring can serve as a pharmacophore that interacts with biological receptors. The presence of the propyl substituent at the para position further modulates the electronic properties of the benzene ring, influencing both solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity profiles of 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene towards various biological targets. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug development. Additionally, its ability to undergo polymerization reactions has opened avenues for creating novel biodegradable polymers with applications in drug delivery systems.

The synthesis of 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene presents unique challenges due to the sensitivity and reactivity of the isocyanate group. Traditional synthetic routes often require careful control of reaction conditions to prevent unwanted side reactions such as polymerization or decomposition. However, recent methodologies have demonstrated improved selectivity and yield through the use of specialized catalysts and solvents. These advancements have made it feasible to produce larger quantities of this compound for both research and industrial purposes.

In conclusion, 1-(1-isocyanatocyclopropyl)-4-(propan-2-yl)benzene (CAS No: 1226174-96-4) represents a fascinating compound with diverse potential applications. Its unique structural features and chemical reactivity position it as a valuable tool in pharmaceutical research, materials science, and polymer chemistry. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and technological innovation.